Cas no 873869-19-3 (1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)-)

873869-19-3 structure
Product name:1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)-
CAS No:873869-19-3
MF:C6H12N4O2S
MW:204.250079154968
MDL:MFCD30096224
CID:1888346
PubChem ID:11715404
1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)-
- 1-(tert-butyl)-5-(methylsulfonyl)-1H-tetrazole;1-tert-butyl-5-methylsulfonyl-1H-tetrazole;1-tert-butyl-5-methanesulfonyl-1H-tetrazole;
- SY263818
- MFCD30096224
- SCHEMBL15198935
- 1-tert-butyl-5-methylsulfonyltetrazole
- 873869-19-3
- 1-tert-butyl-5-methylsulfonyl-1H-tetrazole
- AC8781
- 1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole
-
- MDL: MFCD30096224
- Inchi: InChI=1S/C6H12N4O2S/c1-6(2,3)10-5(7-8-9-10)13(4,11)12/h1-4H3
- InChI Key: PKLQXNNDLDVDFU-UHFFFAOYSA-N
- SMILES: CC(C)(C)N1C(=NN=N1)S(=O)(=O)C
Computed Properties
- Exact Mass: 204.06800
- Monoisotopic Mass: 204.06809681Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.1Ų
- XLogP3: 0
Experimental Properties
- PSA: 86.12000
- LogP: 0.91240
1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY263818-5g |
Methyl 2-Amino-2-iminoacetate Hydrochloride |
873869-19-3 | ≥97% | 5g |
¥9950.0 | 2023-09-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y20375-1g |
1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)- |
873869-19-3 | 97% | 1g |
¥8029.0 | 2024-07-15 | |
eNovation Chemicals LLC | D697169-5g |
1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole |
873869-19-3 | 97% | 5g |
$1320 | 2024-07-20 | |
A2B Chem LLC | BA57010-1g |
1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole |
873869-19-3 | 95% | 1g |
$858.00 | 2024-04-19 | |
1PlusChem | 1P01KYS2-250mg |
1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole |
873869-19-3 | 95% | 250mg |
$513.00 | 2024-04-20 | |
A2B Chem LLC | BA57010-100mg |
1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole |
873869-19-3 | 95% | 100mg |
$234.00 | 2024-04-19 | |
1PlusChem | 1P01KYS2-5g |
1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole |
873869-19-3 | ≥97% | 5g |
$1705.00 | 2024-04-20 | |
abcr | AB548957-5g |
1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole; . |
873869-19-3 | 5g |
€1929.00 | 2025-02-11 | ||
eNovation Chemicals LLC | Y0975425-5g |
1-(tert-butyl)-5-(methylsulfonyl)-1H-tetrazole |
873869-19-3 | 95% | 5g |
$1300 | 2025-02-24 | |
eNovation Chemicals LLC | Y0975425-5g |
1-(tert-butyl)-5-(methylsulfonyl)-1H-tetrazole |
873869-19-3 | 95% | 5g |
$1300 | 2025-02-25 |
1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)- Related Literature
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Lianying Wang,Jinfeng Liu,Yuexi Zhou,Yudong Song,Jing He,David G. Evans Chem. Commun., 2010,46, 3911-3913
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Ana González Moreno,Pilar Prieto,M. Carmen Ruiz Delgado,Eva Domínguez,Antonio Heredia Phys. Chem. Chem. Phys., 2021,23, 18068-18077
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:873869-19-3)1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)-

Purity:99%/99%/99%/99%
Quantity:0.1g/0.25g/1g/5g
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